Cas no 1982-55-4 (4,5,7-trichloro-2,1,3-benzothiadiazole)

4,5,7-trichloro-2,1,3-benzothiadiazole structure
1982-55-4 structure
Product Name:4,5,7-trichloro-2,1,3-benzothiadiazole
CAS No:1982-55-4
MF:C6HCl3N2S
MW:239.509536504745
CID:1389036
PubChem ID:16117
Update Time:2025-04-20

4,5,7-trichloro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4,5,7-trichloro-2,1,3-benzothiadiazole
    • 2,1,3-benzothiadiazole, 4,5,7-trichloro-
    • 052-H
    • TH-052
    • TH-052-H
    • PH-40-21
    • Chlothizole
    • 052 H
    • 1982-55-4
    • 4,5,7-Trichlorobenzthiadiazole-2,1,3
    • TH 052-H
    • DTXSID60173542
    • BRN 0610334
    • PH 40-21
    • SCHEMBL4026550
    • 4,6,7-Trichloro-2,1,3-benzothiadiazole
    • TH 052
    • Inchi: 1S/C6HCl3N2S/c7-2-1-3(8)5-6(4(2)9)11-12-10-5/h1H
    • InChI Key: SZYWFOPNFNROQB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C2C1=NSN=2)Cl)Cl

Computed Properties

  • Exact Mass: 237.89283
  • Monoisotopic Mass: 237.892602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.9716 (rough estimate)
  • Melting Point: 131.5°C
  • Refractive Index: 1.6300 (estimate)
  • PSA: 25.78

4,5,7-trichloro-2,1,3-benzothiadiazole Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.